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Compound of Interest

Compound Name:
1-(2-Hydroxy-4-

methylphenyl)propan-1-one

CAS No.: 2886-52-4

Cat. No.: B2734103 Get Quote

Executive Summary & Compound Profile
Warning: Do not confuse this compound with 2-Hydroxy-4'-(2-hydroxyethoxy)-2-

methylpropiophenone (Irgacure 2959), a commercial photoinitiator with a significantly higher

melting point (~88°C).[1] The protocols below are specific to the phenolic ketone CAS 536-38-

9.

Target Molecule: 2'-Hydroxy-4'-methylpropiophenone[1]

Melting Point (MP): 56–59 °C (Low MP presents high "oiling out" risk)[1]

Key Functional Groups: Phenolic -OH (H-bond donor), Ketone (H-bond acceptor),

Methyl/Propyl (Lipophilic).[1]

Primary Impurities:

Isomer: 4'-Hydroxy-2'-methylpropiophenone (Para-acylation product).[1]

Starting Material: m-Cresol (distinct phenolic odor).[1]

Byproducts: Bis-acylated species; Aluminum salts (if synthesized via Friedel-Crafts).[1]
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Solvent Selection Matrix
The following data synthesizes thermodynamic solubility properties with empirical purification

results.

Primary Recrystallization Systems
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Solvent System Ratio (v/v) Classification Technical Notes

Ethanol / Water 70:30 to 60:40 Recommended

Best Balance. The

phenolic group

ensures solubility in

warm ethanol.[1]

Water acts as a

powerful anti-solvent

to force crystallization

upon cooling.[1] Risk:

[1][2][3] If water is

added too fast, the

product will oil out.

Methanol / Water 80:20 Alternative

Sharper solubility

curve than ethanol.[1]

Good for removing

more polar, colored

oxidation impurities.[1]

Petroleum Ether (40-

60)
100% Washing / Slurry

Low Solubility.

Excellent for removing

non-polar unreacted

starting materials (m-

cresol) from the crude

solid.[1] Not

recommended for bulk

recrystallization due to

low solvent power.[1]

Chloroform / Pet Ether 1:3 High Purity Traditional Method.

Dissolve in minimum

CHCl3, then add Pet

Ether to cloud point.[1]

Note: Chlorinated

solvents are

discouraged in Green

Chemistry but highly
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effective for this

specific matrix [1].[1]

Ethyl Acetate /

Heptane
1:4 Modern / Green

Replaces

Chloroform/Pet Ether.

[1] Dissolve in warm

EtOAc (40°C), add

Heptane slowly. Keep

T < 50°C to prevent

melting.

Troubleshooting Guide (FAQ)
Q1: The product is separating as a yellow/brown oil
instead of crystals. Why?
Diagnosis: "Oiling Out" (Liquid-Liquid Phase Separation).[1] Mechanism: The melting point of

the compound (56–59°C) is lower than the boiling point of your solvent. If the solution is

saturated at a temperature above the compound's melting point, it will precipitate as a liquid

(oil) rather than a solid. Solution:

Lower the Temperature: Ensure your crystallization onset temperature is below 50°C.

Seed Crystals: You must retain a small amount of crude solid to use as seeds.[1]

Agitation: Vigorous stirring prevents the oil droplets from coalescing, allowing them to solidify

individually.[1]

Q2: My crystals are persistent yellow/orange. How do I
remove the color?
Diagnosis: Phenolic Oxidation.[1] Mechanism: Phenols are prone to oxidation, forming

quinone-like impurities (highly colored) even at trace levels (ppm).[1] Solution:

Activated Carbon: Add 5% w/w activated charcoal to the hot solution (in Ethanol), stir for 10

mins, and filter hot through Celite.
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Bisulfite Wash: If the color persists, wash the crude organic layer with 10% Sodium

Metabisulfite (

) before recrystallization to reduce quinones.

Q3: I have low yield (<50%). Where is my product?
Diagnosis: Isomer Solubility or Supersaturation. Mechanism: The 4'-hydroxy isomer (impurity)

has higher symmetry and often higher lattice energy, potentially co-crystallizing or keeping your

target in the mother liquor. Solution:

Second Crop: Concentrate the mother liquor to half volume and cool to -10°C.

Solvent Switch: If using EtOH/Water, switch to Hexane/EtOAc.[1] The non-polar hexane

reduces the solubility of the more polar impurities.

Workflow Visualization
The following diagram outlines the critical decision pathways for purifying low-melting phenolic

ketones.
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Crude 2'-Hydroxy-4'-methylpropiophenone
(Solid or Oil)

Dissolve in Warm EtOH (45-50°C)
(Do NOT Boil)

Add Activated Carbon
Filter Hot (Celite)

If Colored

Add Warm Water dropwise
until slight turbidity

If Clear

Slow Cooling to 25°C

Visual Check:
Crystals or Oil?

Oil Formed

Droplets visible

Crystals Formed

Precipitate visible

Reheat to dissolve oil.
Add Seed Crystal.

Stir Vigorously.
Cool to 0-5°C

Retry

Vacuum Filtration
Wash with cold 30% EtOH

Click to download full resolution via product page
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Caption: Logic flow for managing the "Oiling Out" phenomenon common in low-melting

phenolic ketones (MP ~58°C).

Detailed Experimental Protocol: The "Cloud Point"
Method
This protocol is optimized to prevent oiling out by controlling supersaturation.[1]

Reagents:

Crude 2'-Hydroxy-4'-methylpropiophenone (10.0 g)[1]

Ethanol (Absolute)[1]

Deionized Water[1]

Activated Charcoal (Optional)[1]

Step-by-Step Procedure:

Dissolution (Thermodynamic Control):

Place 10.0 g of crude solid in a 100 mL Erlenmeyer flask.

Add 15 mL of Ethanol.

Heat gently to 45–50°C in a water bath. Do not exceed 60°C (near MP).

If not fully dissolved, add Ethanol in 1 mL increments until solution is clear.[1]

Purification (Optional):

If the solution is dark brown, add 0.5 g activated charcoal. Stir for 5 minutes at 45°C.

Filter through a pre-warmed Celite pad or sintered glass funnel.[1]

The "Cloud Point" Induction:
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Maintain the filtrate at ~40°C.[1]

Add warm water (40°C) dropwise with constant stirring.

Stop immediately when a faint, persistent turbidity (milkiness) appears.[1]

Add 0.5 mL of Ethanol to clear the turbidity (return to single phase).

Crystallization & Seeding:

Remove from heat.[1] Add a tiny seed crystal of pure product.[1]

Allow to cool to room temperature slowly (wrap flask in foil/towel to insulate).

Critical: If oil droplets appear, scratch the glass vigorously with a glass rod to induce

nucleation.

Isolation:

Once thick crystals form at RT, cool the flask in an ice bath (0°C) for 30 minutes.

Filter under vacuum.[1]

Wash the cake with cold 30% Ethanol/Water (pre-chilled).[1]

Dry in a vacuum desiccator over

or Silica Gel (MP is too low for oven drying).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Purification of 2'-Hydroxy-4'-
methylpropiophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2734103#recrystallization-solvents-for-2-hydroxy-4-
methylpropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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